N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[4-[4-(2-methoxyethyl)-5-oxotetrazol-1-yl]phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C20H23N5O3S/c1-28-13-12-24-19(27)25(23-22-24)16-8-6-15(7-9-16)21-18(26)20(10-2-3-11-20)17-5-4-14-29-17/h4-9,14H,2-3,10-13H2,1H3,(H,21,26)
• InChI Key: SVPUXYWSHOIOMQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)N(N=N1)C2=CC=C(C=C2)NC(=O)C3(CCCC3)C4=CC=CS4
• Molecular Formula: C20H23N5O3S
• Molecular Weight: 413.5 g/mol
• CAS No.: 1396567-40-0

Description

N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H23N5O3S and its molecular weight is 413.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• N-(4-(4-(2-methoxyethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is involved in the synthesis of various heterocyclic compounds exhibiting biological activities. For instance, a study reported the synthesis of novel compounds with significant anti-inflammatory and analgesic properties, highlighting their potential as COX-1/COX-2 inhibitors (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antioxidant Properties

• Compounds derived from the mentioned chemical structure have been found to exhibit remarkable antimicrobial and antioxidant activities. These findings are particularly relevant in the development of new treatments against various bacterial and fungal infections (Raghavendra et al., 2016).

Herbicidal Activities

• Research has also explored the herbicidal potential of related compounds. This application is significant in the agricultural sector, offering new avenues for weed control and crop management (Bao, 2008).

Antidiabetic Screening

• Some derivatives of this compound have demonstrated promising results in antidiabetic screening, particularly through α-amylase inhibition. This suggests potential applications in the management and treatment of diabetes (Lalpara et al., 2021).

Nematocidal Activities

• Novel derivatives containing the discussed chemical structure have shown effectiveness as nematocides. This application is crucial for controlling parasitic nematodes in agriculture and possibly in medical contexts (Liu et al., 2022).

Anticancer Applications

• In the field of oncology, certain derivatives have been evaluated for their anticancer properties, demonstrating effectiveness against various cancer cell lines. This highlights the potential of these compounds in developing new cancer therapies (Turan-Zitouni et al., 2018).